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Compound of Interest

Compound Name: 2-Formylfuran-5-sulfonate

CAS No.: 64373-51-9

Cat. No.: B1226279

Get Quote

Part 1: Executive Safety Assessment
2-Formylfuran-5-sulfonate (also known as 5-formyl-2-furansulfonic acid) presents a unique

dual-hazard profile due to its bifunctional nature: it contains a reactive aldehyde moiety and a

strongly acidic sulfonate group.[1] Unlike simple furan, the sulfonate group increases water

solubility and acidity, while the aldehyde group retains susceptibility to oxidation and

polymerization.

Immediate Action Required:

Do NOT dispose of down the drain.[2][3] Although water-soluble, sulfonated aromatics are

persistent and can disrupt aquatic ecosystems.[1]

Do NOT mix with strong oxidizers (peroxides, nitrates) or strong bases.

Primary Disposal Path: High-temperature incineration with flue gas scrubbing (to capture

SOₓ emissions).[1]

Chemical Hazard Profile (GHS Classification)
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Parameter Classification H-Code Critical Note

Signal Word WARNING

Skin Irritation Category 2 H315
Strongly acidic in free

acid form (pH < 2).[1]

Eye Irritation Category 2A H319

Risk of corneal

damage if not

neutralized.[1]

STOT-SE Category 3 H335
Respiratory irritation

from dust/mist.[1][4][5]

Reactivity -- --

Aldehyde: Air-

sensitive (oxidizes to

carboxylic acid).[1]

Furan Ring: Potential

(low) peroxide former

upon prolonged

storage.[1]

Part 2: Pre-Disposal Stabilization Protocol
Scientific Rationale: Before transferring waste to central accumulation areas, the chemical

reactivity must be quenched to prevent "bottle bombs" or unexpected exotherms.

A. Identification of State
Determine if you possess the Free Acid (CAS: 64373-51-9) or the Sodium Salt (CAS: 31795-

44-5).[1]

Free Acid: Hygroscopic solid or viscous oil.[1] pH of 10% solution will be < 2.0.[1]

Salt: White to pale yellow powder.[1] pH of 10% solution will be near neutral (6.0–8.0).

B. Bench-Top Neutralization (For Free Acid Solutions)
If you have the free acid in solution, you must neutralize it to pH 6–8 before adding it to a waste

container to prevent corrosion of the drum or reaction with other wastes.
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Protocol:

Chill: Place the collection vessel in an ice bath. Sulfonic acid neutralization is exothermic.[1]

Dilute: Ensure the waste is diluted at least 1:10 with water.[1]

Titrate: Slowly add 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate

(NaHCO₃).

Note: Bicarbonate is safer (self-limiting pH) but will generate CO₂ gas (foaming).[1] Allow

gas to evolve completely before capping.[1]

Verify: Check pH with a strip.[1] Target range: pH 6–9.[1]

Part 3: Waste Stream Segregation Decision Tree
Visualizing the logic flow to ensure compliance with RCRA and local EHS regulations.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2724001
https://pubchem.ncbi.nlm.nih.gov/compound/2724001
https://pubchem.ncbi.nlm.nih.gov/compound/2724001
https://pubchem.ncbi.nlm.nih.gov/compound/2724001
https://pubchem.ncbi.nlm.nih.gov/compound/2724001
https://pubchem.ncbi.nlm.nih.gov/compound/2724001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2-Formylfuran-5-sulfonate Waste

Physical State?

Solid Waste
(Powder/Crystals)

Liquid Waste
(Solution)

Solid Hazardous Waste Bin
(Label: Toxic, Irritant)

Double Bag

Primary Solvent?

Aqueous (>90% Water) Organic Solvent

Check pH Halogenated Solvent?

Neutralize to pH 6-9
(Use NaHCO3)

pH < 5

Aqueous Waste Container
(Heavy Metals Free)

pH 5-9 Halogenated Organic Waste

Yes (DCM, Chloroform)

Non-Halogenated Organic Waste
(High BTU)

No (MeOH, Acetone)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Formylfuran-5-sulfonate waste streams based on

physical state and solvent composition.
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Part 4: Detailed Disposal Specifications
Container Selection & Labeling[1][3][5][6]

Material: High-Density Polyethylene (HDPE) is preferred.[1] Glass is acceptable but poses a

breakage risk.[1][6] Avoid metal containers for the free acid form due to rapid corrosion.

Labeling:

Chemical Name: Write out fully: "2-Formylfuran-5-sulfonate" (Do not use abbreviations

like "FFS").

Constituents: List the solvent percentages (e.g., "Water 90%, 2-Formylfuran-5-sulfonate
10%").

Hazard Checkboxes: Mark "Irritant" and "Acid" (if not neutralized).[1]

Segregation Incompatibilities
Store the waste container AWAY from the following streams to prevent dangerous evolution of

heat or gas:

Oxidizers: Nitric acid, Peroxides, Permanganates. (Risk: Aldehyde oxidation is exothermic).

[1]

Strong Bases: Sodium Hydroxide, Ammonia.[1] (Risk: Aldol condensation/polymerization of

the aldehyde group).

Final Destruction Method (For EHS/Contractors)
While lab personnel handle packaging, the ultimate destruction method must be Incineration

with Scrubber.

Why? The sulfonate group (

) will decompose into Sulfur Dioxide (

) and Sulfur Trioxide (

) upon combustion.[1]
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Requirement: The incineration facility must be equipped with an alkaline scrubber to

neutralize these acidic gases before stack release.

Part 5: Emergency Response (Spills)
Scenario: A 500mL bottle of 2-Formylfuran-5-sulfonic acid solution shatters on the floor.

Evacuate & Ventilate: The aldehyde vapor may cause respiratory distress.[1][5] Clear the

immediate area.[4][5]

PPE: Wear nitrile gloves (double layer recommended), safety goggles, and a lab coat.

Contain: Use a spill pillow or vermiculite to dike the spill.[1]

Neutralize: Liberally apply Sodium Carbonate (Soda Ash) or Sodium Bicarbonate to the spill.

[1]

Observation: Wait for the bubbling (CO₂ evolution) to cease. This indicates the acid is

neutralized.

Collect: Scoop the resulting slurry into a wide-mouth hazardous waste jar. Label as "Debris

from Acid Spill: 2-Formylfuran-5-sulfonate."[1]

Clean: Wash the surface with soap and water; test surface pH to ensure no residue remains.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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